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Compound of Interest

Compound Name: Hexamethyldisilane

Cat. No.: B074624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and

potential hazards of hexamethyldisilane. The following sections detail its physical and

chemical properties, toxicological data, and recommended safety protocols to ensure the well-

being of laboratory personnel and the integrity of research.

Chemical and Physical Properties
Hexamethyldisilane is a colorless, transparent liquid with a characteristically pleasant, fruity

odor.[1] It is insoluble in water but soluble in various organic solvents such as toluene and

ethylene glycol.[1] Under normal conditions, it exhibits good chemical stability and is unlikely to

undergo decomposition.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b074624?utm_src=pdf-interest
https://www.benchchem.com/product/b074624?utm_src=pdf-body
https://www.benchchem.com/product/b074624?utm_src=pdf-body
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://ecampusontario.pressbooks.pub/proctech2ce3labmanual/chapter/experiment-3-vapour-pressure/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Formula C6H18Si2 [3]

Molar Mass 146.39 g/mol [4]

Appearance Colorless, transparent liquid [1][2]

Odor Pleasant, fruity [1]

Boiling Point 112 - 114 °C [5]

Melting Point 9 - 12 °C [5]

Flash Point 11 °C (closed cup) [5]

Density 0.715 g/cm³ at 25 °C [5]

Vapor Pressure Not available

Water Solubility Insoluble [1][2]

log Pow 4.11 [5]

Auto-ignition Temperature Not available

Toxicological Data
Acute toxicity data for hexamethyldisilane indicates potential hazards upon exposure through

various routes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://homepages.gac.edu/~anienow/CHE-371a/Labs/Vapor%20Pressure.pdf
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://ecampusontario.pressbooks.pub/proctech2ce3labmanual/chapter/experiment-3-vapour-pressure/
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://ecampusontario.pressbooks.pub/proctech2ce3labmanual/chapter/experiment-3-vapour-pressure/
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://www.benchchem.com/product/b074624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity Endpoint Value Species References

LD50 (Oral) > 20,000 mg/kg Rat [5]

Skin

Corrosion/Irritation

May cause skin

irritation.
Not specified [3]

Serious Eye

Damage/Irritation

May cause eye

irritation.
Not specified [3]

Inhalation

May cause irritation to

the respiratory tract.

Overexposure may

lead to coughing,

headache, and

nausea.

Not specified [3]

Hazard Identification and Classification
Hexamethyldisilane is classified as a highly flammable liquid and vapor.[3] It is crucial to be

aware of its potential to form flammable or explosive vapor-air mixtures.[3]

Hazard Class GHS Classification Signal Word Hazard Statement

Flammable Liquids Category 2 Danger

H225: Highly

flammable liquid and

vapor

Eye Irritation Category 2A Warning
H319: Causes serious

eye irritation

Respiratory

Sensitization
Category 1 Danger

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

Warning
H335: May cause

respiratory irritation
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Safety and Handling Precautions
Adherence to strict safety protocols is mandatory when working with hexamethyldisilane to

minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.

Personal Protective Equipment (PPE)

Chemical goggles
(Contact lenses should not be worn)

Neoprene or nitrile rubber gloves

Wear suitable protective clothing

NIOSH-certified organic vapor
(black cartridge) respirator

Researcher

Handling Hexamethyldisilane

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment for handling hexamethyldisilane.

Engineering Controls
Proper ventilation is essential to control exposure.

Ventilation: Provide local exhaust or general room ventilation to prevent the accumulation of

vapors.[3]
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Explosion-proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment.[3]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[3]

Safe Handling Practices
Avoid all eye and skin contact and do not breathe vapor or mist.[3]

Keep away from heat, open flames, and sparks. No smoking in the handling area.[3]

Use only non-sparking tools.[3]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking, and when leaving work.[3]

Wash contaminated clothing before reuse.[3]

Storage and Incompatibility
Proper storage of hexamethyldisilane is critical to maintain its stability and prevent hazardous

reactions.

Storage Conditions
Temperature: The optimal storage temperature is between -45°C and 45°C.[1]

Environment: Store in a well-ventilated, dry place, away from heat.[1][3]

Containers: Keep containers tightly closed and sealed.[1][3]

Incompatible Materials
Hexamethyldisilane should not be stored with the following materials to avoid chemical

reactions:[1][3][5]

Strong acids
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Strong bases

Strong oxidizing agents

Halogens

Peroxides

Incompatible Materials

Hexamethyldisilane

Strong Acids

Avoid Contact

Strong Bases Strong Oxidizing Agents Halogens Peroxides
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Figure 2: Materials incompatible with hexamethyldisilane.

Emergency Procedures
In the event of an emergency, follow these procedures promptly and safely.

First Aid Measures
Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. Get medical advice/attention.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get medical advice/attention.[3]
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Ingestion: Never give anything by mouth to an unconscious person. Get medical

advice/attention.[3]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical.[3]

Firefighting Instructions: Use water spray to cool exposed surfaces. Exercise caution when

fighting any chemical fire.[3]

Protective Equipment: Do not enter the fire area without proper protective equipment,

including respiratory protection.[3] Irritating fumes and organic acid vapors may develop

when the material is exposed to water or open flame.[3]

Accidental Release Measures
Personal Precautions: Eliminate all ignition sources. Use special care to avoid static electric

charges. Evacuate unnecessary personnel.[3]

Environmental Precautions: Prevent entry to sewers and public waters.[3]

Methods for Cleaning Up: Clean up spills as soon as possible using an absorbent material.

Sweep or shovel spills into an appropriate container for disposal. Use only non-sparking

tools.[3]

Experimental Protocols
The following are summaries of standardized experimental methodologies relevant to the

safety data presented.

Acute Oral Toxicity (OECD 401)
This test provides information on the health hazards likely to arise from a single oral exposure

to a substance.

Principle: The test substance is administered in graduated doses to several groups of

experimental animals, with one dose per group.[6] Observations of effects and mortality are

made.[6]
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Procedure:

Healthy young adult rats are acclimatized to laboratory conditions.[6]

Animals are fasted prior to administration of the substance.[6]

The test substance is administered by gavage in a single dose.[6]

Animals are observed for a set period, and any signs of toxicity or mortality are recorded.

[6]

At the conclusion of the test, surviving animals are euthanized and necropsied.[6]

Flash Point Determination (ASTM D93 - Pensky-Martens
Closed Cup)
This method determines the flash point of petroleum products and other liquids.

Principle: A brass test cup is filled with the test specimen and heated at a controlled rate

while being stirred.[1][3][5][7][8] An ignition source is periodically directed into the cup to test

for a flash.[1][5]

Procedure:

The sample is placed in the test cup of the Pensky-Martens apparatus.[5]

The cup is heated, and the sample is stirred at a specified rate.[1][5]

At regular temperature intervals, the stirring is stopped, and an ignition source is

introduced into the vapor space.[1][5]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the specimen to ignite.[1][3]

Thermal Decomposition Analysis
Studies on the thermal decomposition of hexamethyldisilane provide insight into its stability

and potential hazardous breakdown products.
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Methodology: Flash pyrolysis vacuum ultraviolet single-photon ionization time-of-flight mass

spectrometry (VUV-SPI-TOFMS) can be used to study the thermal decomposition from room

temperature to high temperatures (e.g., 1310 K).[9]

Findings: The primary decomposition pathways involve the cleavage of Si-Si and Si-C

bonds.[9] Major initial products include Me₃SiSi(Me)₂•, Me₄Si, Me₃Si•, and :SiMe₂.[9] These

intermediates can further decompose through homolytic reactions and molecular

eliminations.[9]

Disposal Considerations
Waste Disposal: Hexamethyldisilane may be incinerated.[3] Dispose of in a safe manner in

accordance with local, national, and international regulations.[3]

Contaminated Packaging: Handle empty containers with care because residual vapors are

flammable.[3] Dispose of contents and container to a licensed waste disposal facility.[3]

This guide is intended to provide comprehensive safety information for trained professionals.

Always consult the most current Safety Data Sheet (SDS) for hexamethyldisilane before use

and ensure that all laboratory personnel are thoroughly trained in its safe handling and

emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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